Cas no 105229-41-2 (4-O-Benzyl-N-(benzyloxy)carbonyl-L-DOPA Methyl Ester)

• Product Name: 4-O-Benzyl-N-(benzyloxy)carbonyl-L-DOPA Methyl Ester
• CAS No: 105229-41-2
• MF: C₂₅H₂₅NO₆
• MW: 435.46910738945
• CID: 1062712
• PubChem ID: 11316490
• Update Time: 2025-11-02

4-O-Benzyl-N-(benzyloxy)carbonyl-L-DOPA Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-O-Benzyl-N-[(benzyloxy)carbonyl]-L-DOPA Methyl Ester
• methyl (2S)-3-(3-hydroxy-4-phenylmethoxyphenyl)-2-(phenylmethoxycarbonylamino)propanoate
• XRUVERDUHRJKJQ-NRFANRHFSA-N
• Methyl (S)-3-(4-(benzyloxy)-3-hydroxyphenyl)-2-(((benzyloxy)carbonyl)amino)propanoate
• (S)-2-Benzyloxycarbonylamino-3-(4-benzyloxy-3-hydroxy-phenyl)-propionic acid methyl ester
• 105229-41-2
• DTXSID60462140
• 3-Hydroxy-N-[(phenylmethoxy)carbonyl]-O-(phenylmethyl)-L-tyrosine Methyl Ester
• SCHEMBL3642862
• 4-O-Benzyl-N-(benzyloxy)carbonyl-L-DOPA Methyl Ester

• Inchi： 1S/C25H25NO6/c1-30-24(28)21(26-25(29)32-17-19-10-6-3-7-11-19)14-20-12-13-23(22(27)15-20)31-16-18-8-4-2-5-9-18/h2-13,15,21,27H,14,16-17H2,1H3,(H,26,29)/t21-/m0/s1
• InChI Key： XRUVERDUHRJKJQ-NRFANRHFSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1O)C[C@@H](C(=O)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 435.16800
• Monoisotopic Mass: 435.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.3E-3 g/L) (25 ºC),
• PSA: 97.58000
• LogP: 4.18610

Additional information on 4-O-Benzyl-N-(benzyloxy)carbonyl-L-DOPA Methyl Ester

4-O-Benzyl-N-(benzyloxy)carbonyl-L-DOPA Methyl Ester (CAS No. 105229-41-2): A Comprehensive Overview

4-O-Benzyl-N-(benzyloxy)carbonyl-L-DOPA Methyl Ester (CAS No. 105229-41-2) is a specialized L-DOPA derivative widely used in pharmaceutical research and peptide synthesis. This compound, often referred to as a protected L-DOPA derivative, plays a crucial role in the development of novel therapeutics and biochemical studies. Its unique structure, featuring both benzyl and benzyloxycarbonyl (Cbz) protecting groups, makes it an essential intermediate in organic and medicinal chemistry.

The growing interest in neurodegenerative disease research has increased the demand for L-DOPA derivatives like 4-O-Benzyl-N-(benzyloxy)carbonyl-L-DOPA Methyl Ester. Researchers are particularly focused on its potential applications in Parkinson's disease treatment and dopamine-related therapies. Recent studies in peptide-based drug development have highlighted the importance of such protected amino acid derivatives, making this compound a hot topic in biopharmaceutical innovation.

From a chemical perspective, 4-O-Benzyl-N-(benzyloxy)carbonyl-L-DOPA Methyl Ester demonstrates excellent stability under various reaction conditions. The methyl ester group enhances its solubility in organic solvents, while the benzyl protection prevents unwanted side reactions during peptide coupling. These properties make it particularly valuable for solid-phase peptide synthesis (SPPS), a technique that has gained significant attention in recent years due to its efficiency in producing therapeutic peptides.

The synthesis of 4-O-Benzyl-N-(benzyloxy)carbonyl-L-DOPA Methyl Ester typically involves multi-step protection strategies to ensure high purity and yield. Modern green chemistry approaches are being explored to optimize its production, addressing the increasing demand for sustainable pharmaceutical intermediates. This aligns with current industry trends toward environmentally friendly synthesis methods and reduced waste generation in chemical manufacturing.

In the context of drug discovery, this compound serves as a key building block for neurologically active peptides. Its structural features allow for selective deprotection, enabling the creation of complex molecules with precise stereochemical control. The pharmaceutical industry values such intermediates for their ability to facilitate the development of targeted therapies with improved efficacy and reduced side effects.

Quality control of 4-O-Benzyl-N-(benzyloxy)carbonyl-L-DOPA Methyl Ester involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Recent advancements in analytical chemistry have further improved the characterization of such protected amino acid derivatives, contributing to better quality assurance in peptide drug manufacturing.

The market for specialty amino acid derivatives like 4-O-Benzyl-N-(benzyloxy)carbonyl-L-DOPA Methyl Ester continues to expand, driven by increasing research in neurological disorders and peptide therapeutics. Pharmaceutical companies and research institutions are actively seeking high-quality intermediates to support their drug development programs, making this compound a valuable asset in modern medicinal chemistry.

Storage and handling of 4-O-Benzyl-N-(benzyloxy)carbonyl-L-DOPA Methyl Ester require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain its stability. Proper storage conditions are essential for preserving its chemical integrity, especially for long-term research projects requiring consistent material quality.

Future research directions for 4-O-Benzyl-N-(benzyloxy)carbonyl-L-DOPA Methyl Ester may explore its potential in prodrug development and targeted drug delivery systems. The compound's versatility makes it suitable for various bioconjugation strategies, opening possibilities for innovative therapeutic approaches. As the field of precision medicine advances, such specialized intermediates will likely play an increasingly important role in developing next-generation treatments.

In conclusion, 4-O-Benzyl-N-(benzyloxy)carbonyl-L-DOPA Methyl Ester (CAS No. 105229-41-2) represents a critical tool in contemporary pharmaceutical research and peptide chemistry. Its unique properties and broad applicability make it indispensable for scientists working on neurological therapeutics and advanced drug development. As research in these areas continues to grow, the importance of high-quality, well-characterized intermediates like this compound will only increase.